Cas no 31333-13-8 (3-Nonyn-1-ol)

3-Nonyn-1-ol (CAS 10478-34-9) is an aliphatic terminal alkyne alcohol with the molecular formula C₉H₁₆O. This compound features a hydroxyl group at the C1 position and a triple bond at the C3 position, making it a versatile intermediate in organic synthesis. Its structure allows for selective functionalization, enabling applications in cross-coupling reactions, click chemistry, and the synthesis of complex molecules. The terminal alkyne group is particularly useful for Huisgen cycloadditions, while the hydroxyl group permits further derivatization. 3-Nonyn-1-ol is valued for its stability, moderate volatility, and compatibility with various reaction conditions, making it suitable for pharmaceutical, agrochemical, and materials research.
3-Nonyn-1-ol structure
3-Nonyn-1-ol structure
Product Name:3-Nonyn-1-ol
CAS No:31333-13-8
MF:C9H16O
MW:140.222743034363
MDL:MFCD00002958
CID:53737
PubChem ID:87573736
Update Time:2025-06-08

3-Nonyn-1-ol Chemical and Physical Properties

Names and Identifiers

    • Non-3-yn-1-ol
    • 3-Nonyn-1-ol
    • (2-Hydroxyethyl)pentylacetylene
    • 3-nonyl-1-ol
    • 3-nonyne-1-ol
    • TIMTEC-BB SBB009142
    • 2-HYDROXYETHYL-N-PENTYLACETYLENE
    • 3-NONYN-1-OL 99%
    • 3-Nonyn-1-ol,98%
    • MDL: MFCD00002958
    • Inchi: 1S/C9H16O/c1-2-3-4-5-6-7-8-9-10/h10H,2-5,8-9H2,1H3
    • InChI Key: TZZVRLFUTNYDEG-UHFFFAOYSA-N
    • SMILES: OCCC#CCCCCC
    • BRN: 1700444

Computed Properties

  • Exact Mass: 140.12000
  • Monoisotopic Mass: 140.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7
  • Topological Polar Surface Area: 20.2A^2

Experimental Properties

  • Color/Form: White or light yellow liquid
  • Density: 0.888
  • Melting Point: -16°C (estimate)
  • Boiling Point: 131°C/19mmHg(lit.)
  • Flash Point: 94 ºC
  • Refractive Index: 1.456-1.458
  • Solubility: Optimally soluble in aqueous solutions.
  • PSA: 20.23000
  • LogP: 1.95250
  • Solubility: Not determined
  • Sensitiveness: Sensitive to air

3-Nonyn-1-ol Security Information

  • Prompt:warning
  • Hazard Statement: H227
  • Warning Statement: P210-P280-P370+P378-P403+P235-P501
  • WGK Germany:3
  • Hazard Category Code: R22;R36/37/38
  • Safety Instruction: S26-S37/39
  • Hazardous Material Identification: Xn
  • Safety Term:S26;S37/39
  • Risk Phrases:R22; R36/37/38
  • Storage Condition:Keep container closed when not in use Store in tightly closed containers Store in a cool \ dry \ well ventilated area, away from incompatible substances

3-Nonyn-1-ol Customs Data

  • HS CODE:2905290000
  • Customs Data:

    China Customs Code:

    2905290000

    Overview:

    2905290000 Other unsaturated monohydric alcohols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2905290000 unsaturated monohydric alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

3-Nonyn-1-ol Pricemore >>

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TRC
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3-Nonyn-1-ol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:31333-13-8)3-Nonyn-1-ol
Order Number:A820804
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:09
Price ($):328.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:31333-13-8)3-Nonyn-1-ol
Order Number:1669020
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 18:11
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:31333-13-8)3-壬炔-1-醇
Order Number:LE1669020
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:32
Price ($):discuss personally
Email:18501500038@163.com

3-Nonyn-1-ol Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:31333-13-8)3-Nonyn-1-ol
A820804
Purity:99%
Quantity:25g
Price ($):328.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:31333-13-8)3-Nonyn-1-ol
1669020
Purity:98%
Quantity:Company Customization
Price ($):Inquiry
Email